![molecular formula C17H25N3O2 B4116421 N-(2,6-dimethylphenyl)-N'-[(1-ethyl-2-pyrrolidinyl)methyl]ethanediamide](/img/structure/B4116421.png)
N-(2,6-dimethylphenyl)-N'-[(1-ethyl-2-pyrrolidinyl)methyl]ethanediamide
Overview
Description
N-(2,6-dimethylphenyl)-N'-[(1-ethyl-2-pyrrolidinyl)methyl]ethanediamide, commonly known as DMPEA, is a synthetic compound that has gained significant attention in the scientific community due to its potential use in various research applications. DMPEA is a member of the phenethylamine family of compounds, which are known to have diverse biological activities.
Mechanism of Action
DMPEA is believed to exert its effects through its interaction with various receptors in the brain, including dopamine and serotonin receptors. It has been shown to have affinity for both the dopamine D2 and serotonin 5-HT2A receptors, which are involved in the regulation of mood, behavior, and cognition.
Biochemical and Physiological Effects:
DMPEA has been shown to have a range of biochemical and physiological effects, including the stimulation of dopamine release, the inhibition of serotonin reuptake, and the modulation of neuronal activity in the prefrontal cortex. These effects are thought to underlie its potential therapeutic applications in the treatment of various neuropsychiatric disorders.
Advantages and Limitations for Lab Experiments
DMPEA has several advantages for use in lab experiments, including its high potency and selectivity for specific receptors, its ease of synthesis, and its relatively low cost. However, its limitations include its potential toxicity and the need for careful handling and storage.
Future Directions
There are several future directions for research on DMPEA, including the development of novel derivatives with improved pharmacological properties, the investigation of its potential therapeutic applications in the treatment of neuropsychiatric disorders, and the elucidation of its mechanism of action at the molecular level. Additionally, further studies are needed to determine the safety and toxicity of DMPEA and its derivatives, as well as their potential for abuse and addiction.
Scientific Research Applications
DMPEA has been used in various scientific research applications, including as a precursor for the synthesis of other compounds, as a ligand for receptor binding studies, and as a tool for investigating the structure-activity relationships of phenethylamine derivatives.
properties
IUPAC Name |
N'-(2,6-dimethylphenyl)-N-[(1-ethylpyrrolidin-2-yl)methyl]oxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H25N3O2/c1-4-20-10-6-9-14(20)11-18-16(21)17(22)19-15-12(2)7-5-8-13(15)3/h5,7-8,14H,4,6,9-11H2,1-3H3,(H,18,21)(H,19,22) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RPBOVOYMQOTGDA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1CCCC1CNC(=O)C(=O)NC2=C(C=CC=C2C)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H25N3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
303.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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